Cas no 1858563-74-2 (2-Propen-1-one, 1-(2-methyl-3-piperidinyl)-)

• Product Name: 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)-
• CAS No: 1858563-74-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6580329
• PubChem ID: 131181709
• Update Time: 2025-07-17

2-Propen-1-one, 1-(2-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)-
• 1858563-74-2
• EN300-795803
• 1-(2-Methylpiperidin-3-yl)prop-2-en-1-one

• Inchi： 1S/C9H15NO/c1-3-9(11)8-5-4-6-10-7(8)2/h3,7-8,10H,1,4-6H2,2H3
• InChI Key： UMYZZAXFYHPGSS-UHFFFAOYSA-N
• SMILES： C(C1CCCNC1C)(=O)C=C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Boiling Point: 242.0±33.0 °C(Predicted)
• pka: 9.38±0.10(Predicted)

Additional information on 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)-

Comprehensive Overview of 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)- (CAS No. 1858563-74-2)

The compound 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)- (CAS No. 1858563-74-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

Chemically, 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)- belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and versatility in organic synthesis. The presence of a piperidinyl moiety in its structure enhances its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and agrochemicals. Researchers have explored its utility in catalysis and material science, making it a compound of interest in both academic and industrial settings.

One of the most frequently searched questions about this compound is its synthesis pathway. The preparation of 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)- typically involves a multi-step process, starting with the condensation of appropriate precursors under controlled conditions. Recent advancements in green chemistry have also led to the exploration of eco-friendly synthesis routes, aligning with the global push for sustainable chemical production.

In the context of drug discovery, this compound has shown promise as a scaffold for designing novel bioactive molecules. Its structural features, such as the 2-methyl-3-piperidinyl group, contribute to its ability to interact with biological targets, making it a candidate for further pharmacological studies. However, it is essential to note that extensive toxicological evaluations and clinical trials are required before any therapeutic applications can be realized.

Another area of interest is the compound's role in advanced materials. The 2-Propen-1-one core structure is often incorporated into polymers and coatings to enhance their mechanical and thermal properties. This has led to investigations into its use in nanotechnology and electronics, where precision and performance are critical.

From an analytical perspective, the characterization of 2-Propen-1-one, 1-(2-methyl-3-piperidinyl)- involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular structure and purity, which are crucial for ensuring reproducibility in research and industrial applications.

As the scientific community continues to explore the potential of CAS No. 1858563-74-2, it is clear that this compound holds significant value across multiple disciplines. Whether in medicinal chemistry, material science, or sustainable synthesis, its versatility and unique properties make it a subject of ongoing research and innovation.